Cas no 355813-55-7 (2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid
• CAS No: 355813-55-7
• MF: C₁₃H₁₂BrNO₄
• MW: 326.142683029175
• CID: 5231948
• Update Time: 2025-05-22

2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-acetic acid, 5-bromo-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-
• 2-(5-Bromo-1,3-dioxoisoindolin-2-yl)-3-methylbutanoic acid
• 2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid

• Inchi： 1S/C13H12BrNO4/c1-6(2)10(13(18)19)15-11(16)8-4-3-7(14)5-9(8)12(15)17/h3-6,10H,1-2H3,(H,18,19)
• InChI Key： ZQAZTRZXTJGANQ-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC(Br)=CC=C2C1=O)=O)(C(=O)O)C(C)C

Additional information on 2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid

Compound CAS No 355813-55-7: 2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid

The compound with CAS No 355813-55-7, known as 2-(5-bromo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylbutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a brominated isoindole ring system fused with a butanoic acid moiety, which contributes to its unique physicochemical properties and bioactivity.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the development of anti-cancer agents. The bromo substituent in the isoindole ring plays a crucial role in modulating the electronic properties of the molecule, thereby enhancing its binding affinity to target proteins. This makes 2-(5-bromo... a promising candidate for further exploration in oncology research. Additionally, the presence of the butanoic acid group introduces hydrophilic characteristics, which may improve the compound's solubility and bioavailability.

The synthesis of 2-(5-bromo... involves a multi-step process that typically includes bromination, cyclization, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the synthesized product.

In terms of biological activity, 2-(5-bromo... has demonstrated potent anti-proliferative effects against various cancer cell lines. Preclinical data suggest that this compound may inhibit key enzymes or signaling pathways involved in tumor growth and metastasis. For instance, studies have shown that it can effectively suppress the activity of kinases such as MAPK and PI3K/AKT, which are often overactivated in malignant tumors.

Beyond its anti-cancer potential, 2-(5-bromo... has also been investigated for its anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting inflammatory mediators such as cyclooxygenase (COX) and nitric oxide synthase (NOS), this compound may offer a novel approach to managing inflammatory diseases.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(5-bromo...'s molecular interactions. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a lead compound for drug development.

In conclusion, 2-(5-bromo... represents a compelling example of how structural modifications can be leveraged to design bioactive molecules with diverse therapeutic applications. As research continues to uncover its full spectrum of biological activities, this compound holds great promise for advancing the field of medicinal chemistry and contributing to the development of innovative treatments for various diseases.